Cas no 1189711-04-3 (3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cycloheptyl-1-methyl-1H-pyrazole-4-carboxamide)

3-{[4-(3-Chlorophenyl)piperazin-1-yl]sulfonyl}-N-cycloheptyl-1-methyl-1H-pyrazole-4-carboxamide is a structurally complex sulfonamide derivative featuring a piperazine core linked to a chlorophenyl group and a pyrazole-carboxamide moiety. This compound exhibits potential as a selective ligand or modulator for receptor targets, particularly in neurological or pharmacological research applications. Its unique combination of a sulfonyl bridge, aromatic chlorophenyl substitution, and cycloheptyl carboxamide group enhances binding specificity and metabolic stability. The methylated pyrazole ring further contributes to its pharmacokinetic profile, suggesting utility in the development of bioactive molecules. Suitable for exploratory studies in medicinal chemistry, this compound offers researchers a versatile scaffold for investigating structure-activity relationships.

3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cycloheptyl-1-methyl-1H-pyrazole-4-carboxamide structure

1189711-04-3 structure

Product Name:3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cycloheptyl-1-methyl-1H-pyrazole-4-carboxamide

CAS No:1189711-04-3

MF:C₂₂H₃₀ClN₅O₃S

MW:480.023302555084

CID:5759792

Update Time:2025-06-07

3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cycloheptyl-1-methyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- 3-[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl-N-cycloheptyl-1-methylpyrazole-4-carboxamide
- 3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cycloheptyl-1-methyl-1H-pyrazole-4-carboxamide
- Inchi： 1S/C22H30ClN5O3S/c1-26-16-20(21(29)24-18-8-4-2-3-5-9-18)22(25-26)32(30,31)28-13-11-27(12-14-28)19-10-6-7-17(23)15-19/h6-7,10,15-16,18H,2-5,8-9,11-14H2,1H3,(H,24,29)
- InChI Key： HHKLZCSVHUDMGT-UHFFFAOYSA-N
- SMILES： N1(C)C=C(C(NC2CCCCCC2)=O)C(S(N2CCN(C3=CC=CC(Cl)=C3)CC2)(=O)=O)=N1

3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cycloheptyl-1-methyl-1H-pyrazole-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3406-5855-2μmol	3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cycloheptyl-1-methyl-1H-pyrazole-4-carboxamide	1189711-04-3		2μmol	$57.0	2023-09-10
Life Chemicals	F3406-5855-5μmol	3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cycloheptyl-1-methyl-1H-pyrazole-4-carboxamide	1189711-04-3	90%+	5μl	$63.0	2023-05-22
Life Chemicals	F3406-5855-1mg	3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cycloheptyl-1-methyl-1H-pyrazole-4-carboxamide	1189711-04-3		1mg	$54.0	2023-09-10
Life Chemicals	F3406-5855-2mg	3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cycloheptyl-1-methyl-1H-pyrazole-4-carboxamide	1189711-04-3		2mg	$59.0	2023-09-10
Life Chemicals	F3406-5855-3mg	3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cycloheptyl-1-methyl-1H-pyrazole-4-carboxamide	1189711-04-3		3mg	$63.0	2023-09-10
Life Chemicals	F3406-5855-4mg	3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cycloheptyl-1-methyl-1H-pyrazole-4-carboxamide	1189711-04-3	90%+	4mg	$66.0	2023-05-22
Life Chemicals	F3406-5855-5mg	3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cycloheptyl-1-methyl-1H-pyrazole-4-carboxamide	1189711-04-3	90%+	5mg	$69.0	2023-05-22

3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cycloheptyl-1-methyl-1H-pyrazole-4-carboxamide Related Literature

1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
2. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
3. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
4. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
5. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960

Additional information on 3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cycloheptyl-1-methyl-1H-pyrazole-4-carboxamide

Introduction to 3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cycloheptyl-1-methyl-1H-pyrazole-4-carboxamide (CAS No: 1189711-04-3)

3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cycloheptyl-1-methyl-1H-pyrazole-4-carboxamide, identified by its CAS number 1189711-04-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense study for its pharmacological properties.

The molecular structure of 3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cycloheptyl-1-methyl-1H-pyrazole-4-carboxamide is characterized by a pyrazole core, which is a heterocyclic aromatic compound known for its broad spectrum of biological activities. The presence of a sulfonyl group attached to a piperazine moiety further enhances its potential as a pharmacophore. This unique structural arrangement not only contributes to the compound's solubility and stability but also influences its interactions with biological targets.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target central nervous system (CNS) disorders. The piperazine scaffold, in particular, has been widely explored for its role in modulating neurotransmitter systems. The compound 3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cycloheptyl-1-methyl-1H-pyrazole-4-carboxamide incorporates this scaffold, making it a promising candidate for further investigation in the treatment of conditions such as depression, anxiety, and schizophrenia.

One of the most compelling aspects of this compound is its potential to interact with various receptors and enzymes in the brain. The sulfonyl group, for instance, can engage with serotonergic receptors, which are crucial for mood regulation. Additionally, the cycloheptyl side chain may contribute to enhanced blood-brain barrier penetration, improving bioavailability and therapeutic efficacy. These features make 3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cycloheptyl-1-methyl-1H-pyrazole-4-carboxamide an attractive molecule for drug discovery efforts aimed at developing next-generation CNS therapeutics.

Recent studies have begun to unravel the pharmacological profile of this compound. Preclinical investigations have demonstrated that it exhibits significant affinity for serotonin reuptake inhibitors (SRIs), suggesting a mechanism of action similar to established antidepressants. Furthermore, its interaction with other neurotransmitter systems, such as dopamine and norepinephrine, indicates potential therapeutic benefits beyond mood regulation. These findings underscore the compound's versatility and highlight its potential as a multifaceted therapeutic agent.

The synthesis of 3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cycloheptyl-1-methyl-1H-pyrazole-4-carboxamide represents a testament to the advancements in synthetic chemistry. The multi-step process involves careful manipulation of functional groups and precise control over reaction conditions to ensure high yield and purity. This synthetic route not only underscores the compound's complexity but also demonstrates the expertise required to produce such molecules on an industrial scale.

In conclusion, 3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cycloheptyl-1-methyl-1H-pyrazole-4-carboxamide (CAS No: 1189711-04-3) is a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel treatments for CNS disorders. As research continues to uncover new insights into its pharmacological properties, this compound holds significant potential for improving patient outcomes in the future.